N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide

• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H15FN2O2/c22-17-6-2-1-5-16(17)20(25)23-13-14-9-11-15(12-10-14)21-24-18-7-3-4-8-19(18)26-21/h1-12H,13H2,(H,23,25)
• InChI Key: XKUKGHVXTYMIMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3)F
• Molecular Formula: C21H15FN2O2
• Molecular Weight: 346.4 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide, also known as 2F-NBB, is a novel synthetic compound that has gained attention in the scientific community for its potential use in research studies.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide involves the binding of the compound to the β-sheet structure of amyloid fibrils. This binding results in a conformational change that leads to an increase in fluorescence intensity. The selective binding of this compound to amyloid fibrils allows for the detection and monitoring of protein aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal cytotoxicity and does not interfere with the normal physiological functions of cells. The compound has been used in various cell-based studies to detect protein aggregation and monitor the effects of potential therapeutic agents on protein aggregation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide is its selectivity for amyloid fibrils, which allows for the detection and monitoring of protein aggregation in vitro and potentially in vivo. The compound is also relatively easy to synthesize and has minimal cytotoxicity. However, one limitation of this compound is its limited solubility in aqueous solutions, which can affect its effectiveness as a fluorescent probe in certain experimental settings.

Future Directions

There are several potential future directions for the use of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide in research studies. One potential direction is the development of new fluorescent probes that can selectively bind to other protein aggregates implicated in various diseases. Another potential direction is the use of this compound in the development of new therapeutic agents for neurodegenerative diseases. Additionally, the use of this compound in vivo for the detection and monitoring of protein aggregation in animal models could provide valuable insights into the progression of various diseases.

Scientific Research Applications

N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide has been primarily used in research studies as a fluorescent probe for the detection of protein aggregates. It has been shown to selectively bind to amyloid fibrils, which are implicated in various neurodegenerative diseases such as Alzheimer's and Parkinson's. The use of this compound as a fluorescent probe allows for the detection and monitoring of protein aggregation in vitro and potentially in vivo.